![molecular formula C13H18FNO3S B226301 N-cyclohexyl-4-fluoro-3-methoxybenzenesulfonamide](/img/structure/B226301.png)
N-cyclohexyl-4-fluoro-3-methoxybenzenesulfonamide
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Overview
Description
N-cyclohexyl-4-fluoro-3-methoxybenzenesulfonamide, also known as CFMS, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative has been synthesized and studied extensively for its pharmacological properties and mechanism of action.
Mechanism of Action
The mechanism of action of N-cyclohexyl-4-fluoro-3-methoxybenzenesulfonamide is not fully understood, but it is believed to act by inhibiting the activity of specific enzymes and signaling pathways. This compound has been found to inhibit the activity of carbonic anhydrase IX, which is overexpressed in many types of cancer cells. This inhibition leads to a decrease in pH and an increase in reactive oxygen species, ultimately inducing apoptosis. This compound has also been found to inhibit the activity of protein kinase B, which is involved in the regulation of glucose metabolism. This inhibition leads to an improvement in glucose tolerance and insulin sensitivity.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to inhibit the activity of carbonic anhydrase IX, which is important for tumor growth and metastasis. This compound has also been found to inhibit the production of pro-inflammatory cytokines, which are involved in the development of various inflammatory diseases. In addition, this compound has been found to improve glucose tolerance and insulin sensitivity, which is important for the management of diabetes.
Advantages and Limitations for Lab Experiments
N-cyclohexyl-4-fluoro-3-methoxybenzenesulfonamide has several advantages for lab experiments. It is easy to synthesize and has high purity and high yield. This compound has also been found to have low toxicity, making it a safe compound to work with. However, one limitation of this compound is its limited solubility in aqueous solutions, which can make it difficult to work with in certain experiments.
Future Directions
For the study of N-cyclohexyl-4-fluoro-3-methoxybenzenesulfonamide include the development of novel derivatives, investigation of the mechanism of action, exploration of therapeutic potential in other diseases, and the development of new synthesis methods.
Synthesis Methods
N-cyclohexyl-4-fluoro-3-methoxybenzenesulfonamide can be synthesized through a multi-step process that involves the reaction of 4-fluoro-3-methoxybenzenesulfonyl chloride with cyclohexylamine in the presence of a base such as triethylamine. The resulting intermediate is then treated with methanol and hydrochloric acid to obtain the final product. This synthesis method has been optimized to yield high purity and high yield of this compound.
Scientific Research Applications
N-cyclohexyl-4-fluoro-3-methoxybenzenesulfonamide has shown potential therapeutic applications in various diseases such as cancer, diabetes, and inflammation. It has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. This compound has also been shown to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. In addition, this compound has been found to improve glucose tolerance and insulin sensitivity in animal models of diabetes.
properties
Molecular Formula |
C13H18FNO3S |
---|---|
Molecular Weight |
287.35 g/mol |
IUPAC Name |
N-cyclohexyl-4-fluoro-3-methoxybenzenesulfonamide |
InChI |
InChI=1S/C13H18FNO3S/c1-18-13-9-11(7-8-12(13)14)19(16,17)15-10-5-3-2-4-6-10/h7-10,15H,2-6H2,1H3 |
InChI Key |
JDTRDLNGCQPLTM-UHFFFAOYSA-N |
SMILES |
COC1=C(C=CC(=C1)S(=O)(=O)NC2CCCCC2)F |
Canonical SMILES |
COC1=C(C=CC(=C1)S(=O)(=O)NC2CCCCC2)F |
Origin of Product |
United States |
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